isopropyl 2-amino-5-benzoyl-6-methyl-1',3'-dihydro-2'-oxospiro[4H-pyran-4,3'-(2'H)-indole]-3-carboxylate

• Molecular Formula: C24H22N2O5
• Molecular Weight: 418.4 g/mol
• IUPAC Name: propan-2-yl 2//'-amino-5//'-benzoyl-6//'-methyl-2-oxospiro[1H-indole-3,4//'-pyran]-3//'-carboxylate
• InChI: InChI=1S/C24H22N2O5/c1-13(2)30-22(28)19-21(25)31-14(3)18(20(27)15-9-5-4-6-10-15)24(19)16-11-7-8-12-17(16)26-23(24)29/h4-13H,25H2,1-3H3,(H,26,29)
• InChI Key: NOPLVDXJYNQUSF-UHFFFAOYSA-N
• SMILES: CC1=C(C2(C3=CC=CC=C3NC2=O)C(=C(O1)N)C(=O)OC(C)C)C(=O)C4=CC=CC=C4

Description

Propan-2-yl 2’-amino-6’-methyl-2-oxo-5’-(phenylcarbonyl)-1,2-dihydrospiro[indole-3,4’-pyran]-3’-carboxylate is a complex organic compound with a unique spiro structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Propan-2-yl 2’-amino-6’-methyl-2-oxo-5’-(phenylcarbonyl)-1,2-dihydrospiro[indole-3,4’-pyran]-3’-carboxylate typically involves multi-step organic reactions. The process begins with the preparation of the indole and pyran moieties, followed by their spirocyclization. Key steps include:

Formation of the Indole Moiety: This can be achieved through Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone or aldehyde under acidic conditions.

Formation of the Pyran Moiety: This involves the reaction of a suitable aldehyde with a β-keto ester in the presence of a base to form the pyran ring.

Spirocyclization: The indole and pyran intermediates are then subjected to spirocyclization under specific conditions to form the spiro[indole-3,4’-pyran] structure.

Industrial Production Methods

Industrial production of this compound would likely involve